Cas no 2445793-95-1 (3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one)

• Product name: 3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one
• CAS No: 2445793-95-1
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• MDL: MFCD32692241
• CID: 5680216
• PubChem ID: 155821373

3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one Chemical and Physical Properties

Names and Identifiers

• 3',4'-dihydro-2'H-spiro[cyclobutane-1,1'-naphthalen]-3'-one
• 2445793-95-1
• EN300-26677627
• Spiro[1,3-dihydronaphthalene-4,1'-cyclobutane]-2-one
• Spiro[cyclobutane-1,1'(2'H)-naphthalen]-3'(4'H)-one
• 3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one

• MDL： MFCD32692241
• Inchi： 1S/C13H14O/c14-11-8-10-4-1-2-5-12(10)13(9-11)6-3-7-13/h1-2,4-5H,3,6-9H2
• InChI Key： ZSMCJEFNTLMLEU-UHFFFAOYSA-N
• SMILES： C12(C3=C(C=CC=C3)CC(=O)C1)CCC2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.8

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 325.6±31.0 °C(Predicted)

Additional information on 3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one

Compound CAS No. 2445793-95-1: 3',4'-Dihydro-2'H-Spirocyclobutane-1,1'-Naphthalen-3'-One

Compound CAS No. 2445793-95-1, also known as 3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of two rings connected by a single atom, in this case, a carbon atom. The spirocyclic structure of this compound contributes to its distinctive reactivity and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The spirocyclobutane moiety in 3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one introduces significant strain into the molecule due to the four-membered ring system. This strain can lead to enhanced reactivity under certain conditions, making it a valuable substrate for organic synthesis. Recent studies have highlighted the potential of spirocyclic compounds in drug design, particularly in targeting specific biological pathways due to their rigid and compact structures.

One of the most intriguing aspects of CAS No. 2445793-95-1 is its ability to undergo various transformations under controlled conditions. For instance, the compound has been shown to participate in [2+2] cycloaddition reactions, which are pivotal in the construction of complex molecular architectures. Additionally, the presence of the naphthalenone group provides opportunities for further functionalization, such as nucleophilic addition or oxidation reactions.

Recent research has focused on the biological activity of 3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one and its derivatives. Studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents.

In terms of synthesis, CAS No. 2445793-95-1 can be prepared through a variety of methods, including intramolecular cyclization reactions and coupling strategies. One notable approach involves the use of transition metal catalysts to facilitate the formation of the spirocyclic structure. The choice of synthetic route depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

The physical properties of 3',4'-dihydro-2'H-spirocyclobutane-1,1'-naphthalen-3'-one make it suitable for various analytical techniques. For example, its UV-vis spectrum reveals strong absorption bands due to conjugation within the naphthalene system. Similarly, NMR spectroscopy provides valuable insights into its stereochemistry and molecular interactions.

Looking ahead, CAS No. 2445793-95-1 holds promise for further exploration in both academic and industrial settings. Its unique combination of structural features and reactivity positions it as a valuable tool in organic synthesis and drug discovery.